8-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile

• IUPAC Name: 8-methoxy-2-oxo-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C11H8N2O2/c1-15-9-4-2-3-7-5-8(6-12)11(14)13-10(7)9/h2-5H,1H3,(H,13,14)
• InChI Key: QBGGYAHRULDSJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1NC(=O)C(=C2)C#N
• Molecular Formula: C11H8N2O2
• Molecular Weight: 200.19 g/mol

Description

8-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C11H8N2O2 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Fluorescent Dyes : It's used to synthesize highly fluorescent and stable dyes, particularly 3-aryl-6-methoxy-2-oxoquinoline-4-carbonitriles, useful due to their solvent and pH independence. These dyes exhibit excellent fluorescent properties with significant stability and are synthesized through a series of reactions starting from arylmalonates (Enoua, Uray, & Stadlbauer, 2012).

• Synthesis of Complex Molecules : It's involved in the efficient synthesis of complex molecules such as substituted 8-(pyrazolo[3,4-d]pyrimidin-6-yl)-1,2-dihydroquinolines, useful in various chemical and pharmaceutical applications. The process includes a three-component reaction involving refluxing methanol and sodium methoxide (Medvedeva et al., 2018).

• Corrosion Inhibition : Novel quinoline derivatives have been investigated for their corrosion inhibition performances on the iron surface. Computational studies on adsorption and corrosion inhibition properties of several quinoline derivatives, including 8-Methoxy-2-oxo-1,2-dihydroquinoline-3-carbonitrile, suggest their efficacy in preventing corrosion, particularly in iron (Erdoğan et al., 2017).

• Organic Synthesis : The compound is a key player in various organic synthesis pathways, including the creation of green corrosion inhibitors for mild steel in acidic mediums, and understanding the reaction mechanisms and yields in different conditions is crucial for advancing these applications (Singh, Srivastava, & Quraishi, 2016).

• Optoelectronics and Nonlinear Properties : The compound is part of studies exploring optoelectronic, nonlinear, and charge transport properties of hydroquinoline derivatives. These studies are essential in developing new materials with potential applications in electronics and optics (Irfan et al., 2020).